Cas no 2138230-37-0 (Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfonyl)ethyl]-)

• Product Name: Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfonyl)ethyl]-
• CAS No: 2138230-37-0
• MF: C₈H₁₅BrO₂S
• MW: 255.17250084877
• CID: 5289039
• Update Time: 2025-05-18

Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfonyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfonyl)ethyl]-

• Inchi： 1S/C8H15BrO2S/c1-7-5-8(7,6-9)3-4-12(2,10)11/h7H,3-6H2,1-2H3
• InChI Key： KUUBLCBHLRIXQA-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCS(C)(=O)=O)CC1C

Additional information on Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfonyl)ethyl]-

Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfonyl)ethyl]- (CAS No. 2138230-37-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

The compound Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfonyl)ethyl]-, identified by its CAS number 2138230-37-0, represents a fascinating molecule with significant potential in the realm of pharmaceutical chemistry. This bicyclic structure, featuring a bromomethyl group and a methylsulfonyl ethyl moiety, makes it a valuable intermediate for the synthesis of various bioactive molecules.

The unique architecture of this compound, characterized by its cyclopropane ring and functionalized side chains, allows for diverse chemical modifications. The presence of the bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of new functional groups such as amines or alcohols. This property is particularly useful in the construction of peptidomimetics and other complex molecular frameworks.

Moreover, the methylsulfonyl ethyl group introduces a polar and electron-withdrawing moiety, which can influence the electronic properties of the molecule. This feature is beneficial in designing molecules with specific binding affinities and metabolic stability. The combination of these functional groups makes Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfonyl)ethyl]- an attractive building block for medicinal chemists.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from cyclopropane scaffolds. The rigidity of the cyclopropane ring can enhance binding interactions with biological targets, leading to improved pharmacological activity. Several studies have demonstrated the efficacy of cyclopropanated compounds in inhibiting enzymes and receptors involved in various diseases.

One notable area of research is the use of cyclopropane-containing molecules as antiviral agents. The ability of these compounds to disrupt viral replication cycles has been explored in several preclinical studies. For instance, derivatives of cyclopropane have shown promise in inhibiting proteases essential for viral maturation. This research underscores the potential of Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfonyl)ethyl]- as a precursor for developing antiviral therapies.

Another promising application is in the field of anticancer drug discovery. The unique chemical properties of cyclopropane derivatives have been leveraged to design molecules that selectively target cancer cells. These compounds can interfere with critical signaling pathways involved in cell proliferation and survival. Preliminary studies have indicated that certain cyclopropanated agents exhibit potent cytotoxic effects against various cancer cell lines while maintaining good selectivity over normal cells.

The synthesis of Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfonyl)ethyl]- involves multi-step organic transformations that highlight its synthetic utility. The bromomethyl group can be easily introduced via halogen-metal exchange followed by methylation, while the methylsulfonyl ethyl moiety can be incorporated through nucleophilic addition reactions. These synthetic strategies provide chemists with flexibility in designing complex molecular architectures.

The growing body of literature on cyclopropane-containing compounds underscores their importance as pharmacophores. Researchers are continuously exploring new ways to harness their potential for drug development. The versatility of Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfonyl)ethyl]- as an intermediate makes it a cornerstone in modern pharmaceutical synthesis.

In conclusion, Cyclopropane, 1-(bromomethyl)-2-methyl-1-[2-(methylsulfonyl)ethyl]- (CAS No. 2138230-37-0) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to design novel therapeutic agents. As research progresses, we can expect to see even more innovative applications emerging from this versatile intermediate.